A mathematical model of interdiffusion with a layer of finite coating thickness has been formulated. The method has adopted the Rayleigh–Ritz technique along with the mass balance integral method on the interface to predict the solute profile in the substrate, as well as the effective interdiffusion coefficient over a range of compositions in the matrix. The theoretical results are compared with the experimental data of Zn/CuZn and Pt/β-NiAl systems. The model precisely estimates the solute penetration depth in the substrate. The activation energy and pre-exponent factor of the predicted effective interdiffusion coefficient has been determined.

The effect of acetic acid on CO2-H2S corrosion of carbon steel was investigated at elevated temperatures in both CO2 and H2S dominated systems using electrochemical and non-electrochemical methods. The results acquired from potentiodynamic polarization illustrated that the corrosion rate initially increases with the concentration of acetic acid and temperature, which was mainly attributed to the increase in cathodic current density. However, further increase in acetic acid concentration at higher temperature leads to a drop in the corrosion rate due to the plausible formation of a passivating layer on the carbon steel surface. The impedance data exhibited single/double loops at different concentrations of H2S and acetic acid with the change in temperature. A combination of optimal equivalent circuits were determined to describe the corrosion system. Charge transfer resistance was estimated at the steel–solution interface, which demonstrated a decrease and then an increase with acetic acid concentration in the simulated CO2-H2S solution. The occurrence of pitting corrosion was observed at high acetic acid concentration and high temperature from surface morphological analyses. Thermodynamic analysis predicted that the corrosion process was endothermic and spontaneous in nature. A reaction pathway was also postulated to explain the carbon steel dissolution process in simulated CO2-H2S-acetic acid solutions at elevated temperatures.

A cellular automaton-finite element model and secondary dendrite arm spacing (SDAS) model were established to study the solidification structure and secondary dendrites on the slab of 2311 die steel. The temperature field and solidification structure were verified by nail shooting and acid etching experiments. The SDAS model was obtained by mathematical model and simulation results, which were in good agreement with the results observed by the metallographic microscope. After that, two models were used to simulate the solidification structure and SDAS under different slab thicknesses. In this study, the effect of slab thickness on equiaxed crystal ratio (ECR) and SDAS under the same specific water flow and superheat was studied, and its impact on macrosegregation was further analyzed. With the increase of slab thickness, the ECR increases. The distance between the columnar to equiaxed transition position and the slab surface increases by about 5 mm for every 25-mm increase in slab thickness. Within 30 mm from the slab center, with the increase of slab thickness, the SDAS increases. When the slab thickness increases by 25 mm, the SDAS at the center of the slab increases by about 20 μm. The thicker the slab is, the larger the absolute thickness of center segregated zone, but the segregation degree decreases.

In situ formation micro-phase molten steel purification technology is a new inclusions control technology. In this study, to increase the purification efficiency of the composite particles in the Ruhrstahl–Heraeus (RH) reactor, a water model was used to simulate the addition process of the spherical particles. The effects of gas flow rate and immersion depth on particle motion behavior were carefully investigated. The settling process of the particles in the reactor was further analyzed with kinetic theory. Industrial trials in a 180-t RH were also conducted to validate the effect of the composite particle treatment on steel quality. The results show that the small-size particles disperse more in the liquid steel. The gas flow rate is positively correlated with the settling displacement in this experimental range. The optimal gas flow rate is 4.1 m3 h−1, and the optimal immersion depth increases with increasing particle size. The results of the industrial trials also show that the quality of the steel treated with composite particles is significantly improved. The T·[O] content was reduced by 8.78 ppm. The inclusions number density was reduced by 3.55 pieces/mm2. The percentage of inclusions smaller than 3 μm was increased from 27.02% to 73.96%.

Small and uniform globular grains are produced by purging inert gas bubbles into the melt in a semi-solid process. The influence of argon gas bubbling has been investigated on the microstructure and mechanical properties of AZ91 magnesium alloy. The solidification parameters like liquidus and solidus temperature and the solid fraction have been determined using the thermal analysis technique. The process’s fundamental parameters are the gas flow rate, gas purging temperature, and duration of gas injection. Among these parameters, the gas flow rate significantly affected the microstructure. The image analysis showed that inert gas bubbling treatment could acquire fine and spherical semi-solid slurry. At the optimum condition of 4 L min−1 gas flow rate at 610°C for a period of 10 s, the primary α-Mg particles have a mean diameter of 58.4 µm and a mean shape factor of 0.75. The results showed that by performing the inert gas bubbling at the optimum condition in the semi-solid process, yield strength, ultimate strength, and elongation of AZ91 alloy are improved by 17%, 25%, and 190%, respectively, compared with conventional casting. Mechanical properties have been enhanced because of the spheroidizing and refinement of primary α-Mg, reduction of gas porosity and good distribution of eutectic phases during solidification.

Calciothermic reduction slags produced during the production of heavy rare earth metal still contain large amounts of rare earth and fluoride compounds. In the present article, a new process is put forward for the recovery of rare earth and fluoride compounds from calciothermic reduction slag, which includes two steps: hydrochloric acid leaching and molten salt chlorination. The rare earth in the form of metal is recovered through hydrochloric acid leaching and that of fluorides is recovered by molten salt chlorination. During the molten salt chlorination, the valid chlorinating agent is anhydrous AlCl3, and NaCl is used for stabilizing the molten AlCl3. After the two steps, the total recovery rate of rare earth elements is up to 99%, and the fluorine element is recovered in the form of AlF3, which could be used in alumina electrolysis.

The smelting reduction of vanadium–titanium magnetite (VTM) in an oxygen-rich side-blown bath smelting furnace (OSBF) is a promising process. In the present work, the multiphase flow characteristics in an OSBF are investigated by numerical simulation. Suitable models were first obtained by experimental validation, and then applied to the simulation of industrial OSBF. During the validation process, the coupled level-set volume of fluid (CLSVOF) model was used to track the gas–liquid two-phase flow. Four turbulence models (the standard k–ε model, the RNG k–ε model, the realizable k–ε model, and the SST k–ω model) were compared with the experiment results. The results indicate that the gas–liquid multiphase flow in the OSBF can be adequately worked out by coupling the CLSVOF model together with the realizable k–ε model. The simulation of the industrial OSBF process reveals the movement behavior of the gas and the flow characteristics in the bath. In addition, the effects of the gas flow rate on the gas–liquid multiphase flow in the OSBF process were also studied, and 600–800 Nm3 m−2 h−1 was recommended as an appropriate gas flow rate range during the OSBF process.

In this article, molecular dynamics was used to simulate the sintering process of nanoparticle Fe2O3 at 1423 K, 1523 K, 1623 K and 1723 K. The crystal connection evolution process between the nanoparticles was extracted, and the activation energy under different sintering mechanisms was calculated using the model function combined with the Arrhenius formula. The results show that as the sintering temperature rises, so does the crystal connection speed and that in the early stages of sintering the atomic diffusion motion becomes progressively more intense with increasing temperature, but that after the temperature rises to 1623 K, the motion no longer changes significantly. The calculated activation energy for each diffusion mechanism is 134.04 kJ mol−1 for viscous flow or plastic flow, 168.74 kJ mol−1 for evaporation-condensation, 267.48 kJ mol−1 for lattice (volume) diffusion, 285.03 kJ mol−1 for grain boundary diffusion and 367.45 kJ mol−1 for surface diffusion. The calculated findings reveal that the mechanism function fits well, and particle migration in the early densification process of sintering is more dependent on surface diffusion.

In this work, ultrafine MoSi2-WSi2 composite powders with different volume fractions of WSi2 were controllably prepared via silicothermic reduction of MoS2-WS2 mixtures. The micromorphology observation shows that the as-prepared particles inherited the sheet-like morphology of MoS2 or WS2 and consisted of ultrafine grains. The vacuum pressureless sintering results indicated that the addition of WSi2 can greatly enhance the mechanical properties of the MoSi2 matrix, attributed to the solid solution strength of WSi2, grain refinement and increase of relative density of the samples caused by the introduction of Fe element. When the volume fraction of WSi2 was between 1% and 20%, after sintering at 1500°C for 2 h, the MoSi2-20 vol.% WSi2 composite sample had the highest densification degree, hardness, and flexural strength of 95.21%, 10.72 GPa and 297 MPa, respectively. The MoSi2-10 vol.% WSi2 composite sample had a maximum fracture toughness value of 7.28 MPa m1/2.

Transformation-induced plasticity (TRIP) behavior has been observed as a mechanism by which alloys can overcome the strength-ductility tradeoff paradigm. This work focuses on the use of CALPHAD approaches to screen for TRIP behavior by examining the thermodynamic factors involved in TRIP and explores the reasons why this approach fails for some alloy systems but shows promise for identifying alloys with the potential to exhibit TRIP behavior in steels and multi-principal element alloys (MPEAs).